Cas no 16606-66-9 (Phosphonic acid,P-(1,2-diaminoethyl)-)

• Product Name: Phosphonic acid,P-(1,2-diaminoethyl)-
• CAS No: 16606-66-9
• MF: C₂H₉N₂O₃P
• MW: 140.078221082687
• CID: 222016
• PubChem ID: 281242
• Update Time: 2025-04-19

Phosphonic acid,P-(1,2-diaminoethyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-(1,2-diaminoethyl)-
• 1,2-diaminoethylphosphonic acid
• (1,2-diaminoethyl)phosphonic acid
• 1,2-diaminoethanephosphonic acid
• AC1L5U2V
• AC1Q6RLZ
• AR-1A0292
• CTK4D2238
• KST-1A1905
• NSC133875
• NSC-133875
• DL-(1,2-Diaminoethyl)phosphonic acid
• Phosphonic acid, P-(1,2-diaminoethyl)-
• SCHEMBL5359228
• Y7VFP43VZ5
• 16606-66-9
• UNII-Y7VFP43VZ5
• DTXSID30299960
• BDBM50170885
• AKOS006360576
• CHEMBL3806121

• Inchi： 1S/C2H9N2O3P/c3-1-2(4)8(5,6)7/h2H,1,3-4H2,(H2,5,6,7)
• InChI Key： CCYLOQJVEOHSGI-UHFFFAOYSA-N
• SMILES： P(C(CN)N)(=O)(O)O

Computed Properties

• Exact Mass: 140.03517
• Monoisotopic Mass: 140.03507915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 109.57
• LogP: -0.19180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids